1-(3-chloro-2-methylphenyl)-3-[(E)-[4-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethoxy]-3-methoxyphenyl]methylideneamino]thiourea

• Molecular Formula: C24H29ClN4O4S
• Molecular Weight: 505 g/mol
• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[(E)-[4-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethoxy]-3-methoxyphenyl]methylideneamino]thiourea
• InChI: InChI=1S/C24H29ClN4O4S/c1-15-12-29(13-16(2)33-15)23(30)14-32-21-9-8-18(10-22(21)31-4)11-26-28-24(34)27-20-7-5-6-19(25)17(20)3/h5-11,15-16H,12-14H2,1-4H3,(H2,27,28,34)/b26-11+
• InChI Key: LRUMHJWUSZOFLY-KBKYJPHKSA-N
• Isomeric SMILES: CC1CN(CC(O1)C)C(=O)COC2=C(C=C(C=C2)/C=N/NC(=S)NC3=C(C(=CC=C3)Cl)C)OC
• SMILES: CC1CN(CC(O1)C)C(=O)COC2=C(C=C(C=C2)C=NNC(=S)NC3=C(C(=CC=C3)Cl)C)OC

Description

1-(3-chloro-2-methylphenyl)-3-[[4-[2-(2,6-dimethyl-4-morpholinyl)-2-oxoethoxy]-3-methoxyphenyl]methylideneamino]thiourea is a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research into similar compounds has led to the development of derivatives with significant properties regarding cancer and HIV treatment. For instance, the synthesis of pyrazoline-based thiazolidin-4-one derivatives demonstrated potential in antimicrobial activity, suggesting similar possibilities for the compound (Patel et al., 2013).

Anti-Inflammatory and Analgesic Activity

Studies on related compounds, such as furochromone pyrimidine derivatives, have revealed their anti-inflammatory and analgesic activities. This indicates that the compound might also possess similar therapeutic properties (Abu‐Hashem & Youssef, 2011).

Herbicidal Activities

Compounds with a similar structure have been found effective as Protox inhibitors, used in herbicides. These findings suggest potential agricultural applications for the compound in controlling broadleaf weeds (Luo et al., 2008).

Pyrolysis and Polymer Studies

Research into the pyrolysis of related thiourea compounds has provided insights into their thermal decomposition, which could be relevant in understanding the stability and reaction pathways of the compound (Al-Awadi & Elsabee, 1995).

Antibacterial Activity

The synthesis of compounds like 3-(3-methoxyphenyl)-2-thioxo-2,3-dihydro1H-quinazolin-4-one has shown significant antibacterial activity, suggesting that the compound of interest may also have applications in combating bacterial infections (Osarumwense, 2022).

Cyclooxygenase Inhibition and Analgesic Effects

Studies on benzodifuranyl derivatives indicate their potential in inhibiting cyclooxygenase and providing analgesic effects, which could be a relevant aspect of the compound's pharmacological profile (Abu‐Hashem et al., 2020).

Anticonvulsant Activity

Research into related urea/thiourea derivatives has highlighted their potential in anticonvulsant therapy, indicating possible neurological applications for the compound (Thakur et al., 2017).